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Compound of Interest

Compound Name: 2-Picolineborane

CAS No.: 3999-38-0

Cat. No.: B1247430

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Reductive amination is a cornerstone of organic synthesis, enabling the formation of carbon-

nitrogen bonds to produce secondary and tertiary amines. This reaction typically involves the

reaction of a carbonyl compound (aldehyde or ketone) with a primary or secondary amine to

form an imine or enamine intermediate, which is then reduced in situ to the corresponding

amine. The choice of reducing agent is critical for the success of this transformation, requiring

selectivity for the imine/enamine over the carbonyl starting material, operational simplicity, and

a favorable safety profile.

2-Picoline borane (pic-BH₃) has emerged as a highly effective and versatile reagent for

reductive amination.[1] It is a stable, crystalline solid that offers significant advantages over

traditional reducing agents like sodium cyanoborohydride (NaBH₃CN) and sodium

triacetoxyborohydride (NaBH(OAc)₃).[2][3] Key benefits include its non-toxic nature, stability to

air and moisture, and compatibility with a wide range of solvents, including protic solvents such

as methanol and water, and even solvent-free (neat) conditions.[2] These characteristics make
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2-picoline borane an environmentally benign and scalable option for both academic research

and industrial applications, including the synthesis of active pharmaceutical ingredients (APIs).

[4]

This document provides detailed application notes and experimental protocols for conducting

reductive aminations using 2-picoline borane with a variety of substrates.

Physical and Chemical Properties
Property Value

Chemical Formula C₆H₁₀BN

Molecular Weight 106.96 g/mol

Appearance White to off-white solid

Melting Point 44-48 °C

Solubility

Soluble in methanol, tetrahydrofuran (THF), and

benzene. Slightly soluble in water and

cyclohexane.

Stability

Stable under standard conditions; can be stored

for long periods without noticeable

decomposition.

Safety Information
2-Picoline borane is considered a safer alternative to many other hydride reagents. However,

as with all chemical reagents, appropriate safety precautions must be taken.

Hazards: Flammable solid. In contact with water, it can release flammable gases. Harmful if

swallowed and may cause skin and eye irritation.

Handling: Handle in a well-ventilated area, away from ignition sources. Avoid contact with

skin and eyes. Wear appropriate personal protective equipment (PPE), including gloves and

safety glasses.
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Storage: Store in a cool, dry place, away from water and oxidizing agents. Keep the

container tightly sealed. Recommended storage temperature is 2-8 °C.

General Reaction Mechanism
The reductive amination process using 2-picoline borane proceeds through a two-step, one-pot

sequence. First, the carbonyl compound reacts with the amine to form an iminium ion

intermediate. Subsequently, the 2-picoline borane complex delivers a hydride to the

electrophilic carbon of the iminium ion to yield the final amine product. The presence of a small

amount of acetic acid can catalyze the formation of the iminium ion.

Step 1: Iminium Ion Formation

Step 2: Hydride Reduction

R1(C=O)R2 [R1(C=NR3R4)R2]+
 + R3R4NH, H+

R3R4NH

H2O

[R1(C=NR3R4)R2]+

H+ (cat.)

2-Picoline-BH3

R1(CH-NR3R4)R2 Hydride Transfer 2-Picoline-BH2+

Click to download full resolution via product page

Caption: General mechanism of 2-picoline borane reductive amination.
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Experimental Protocols
The following are generalized protocols for reductive amination using 2-picoline borane in

different solvent systems.

Protocol 1: Reductive Amination in Methanol
This is a widely applicable and efficient method for a broad range of substrates.

Materials:

Aldehyde or ketone (1.0 mmol)

Amine (1.0 mmol)

2-Picoline borane (1.0 mmol, 107 mg)

Acetic acid (0.1 mmol, 6 µL)

Methanol (5 mL)

1 M Hydrochloric acid

1 M Sodium hydroxide

Ethyl acetate

Anhydrous sodium sulfate

Round-bottom flask

Magnetic stirrer

Procedure:

To a solution of the aldehyde or ketone (1.0 mmol) and the amine (1.0 mmol) in methanol (5

mL) in a round-bottom flask, add acetic acid (0.1 mmol).

Stir the mixture at room temperature for 10 minutes.
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Add 2-picoline borane (1.0 mmol) in one portion.

Continue stirring at room temperature for the time indicated in the tables below (typically 2-6

hours).

Upon completion of the reaction (monitored by TLC or LC-MS), add 1 M HCl (5 mL) and stir

for 10 minutes.

Basify the mixture with 1 M NaOH to a pH of ~9-10.

Extract the aqueous layer with ethyl acetate (3 x 15 mL).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel if necessary.

Protocol 2: Reductive Amination in Water
This protocol is particularly useful for water-insoluble amines and carbonyl compounds, offering

a green chemistry approach.

Materials:

Aldehyde or ketone (1.0 mmol)

Amine (1.0 mmol)

2-Picoline borane (1.0 mmol, 107 mg)

Acetic acid (0.5 mL)

Water (5 mL)

Diethyl ether

Other materials as listed in Protocol 1

Procedure:
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In a round-bottom flask, suspend the aldehyde or ketone (1.0 mmol) and the amine (1.0

mmol) in water (5 mL).

Add acetic acid (0.5 mL) to the suspension.

Add 2-picoline borane (1.0 mmol) to the mixture.

Stir the reaction vigorously at room temperature for the time specified (typically 2-24 hours).

After the reaction is complete, add 1 M NaOH to neutralize the acetic acid and basify the

solution.

Extract the product with diethyl ether (3 x 15 mL).

Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and

evaporate the solvent.

Purify by column chromatography if needed.

Protocol 3: Reductive Amination under Neat (Solvent-
Free) Conditions
This method is highly efficient and minimizes waste, making it an excellent green alternative.

Materials:

Aldehyde or ketone (1.0 mmol)

Amine (1.0 mmol)

2-Picoline borane (1.0 mmol, 107 mg)

Acetic acid (0.1 mmol, 6 µL)

Materials for work-up as in Protocol 1

Procedure:
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In a vial, mix the aldehyde or ketone (1.0 mmol), the amine (1.0 mmol), and acetic acid (0.1

mmol).

Add 2-picoline borane (1.0 mmol) to the mixture.

Stir the reaction mixture at room temperature. The reaction is often exothermic.

Continue stirring for the required time (typically 0.5-3 hours).

After completion, perform an aqueous work-up as described in Protocol 1 (steps 5-9).

Experimental Workflow
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Reaction Setup

Reaction

Work-up

Purification

Combine Aldehyde/Ketone and Amine in Solvent

Add Acetic Acid (catalyst)

Add 2-Picoline Borane

Stir at Room Temperature

Monitor by TLC/LC-MS

Quench with 1M HCl

Basify with 1M NaOH

Extract with Organic Solvent

Dry and Concentrate

Column Chromatography (if necessary)

Characterize Product

Click to download full resolution via product page

Caption: A typical experimental workflow for 2-picoline borane reductive amination.
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Quantitative Data
The following tables summarize the yields of various reductive amination reactions using 2-

picoline borane under different conditions, as reported in the literature.[2]

Table 1: Reductive Amination of Aldehydes with Primary
Amines

Entry Aldehyde Amine Solvent Time (h) Yield (%)

1
Benzaldehyd

e
Aniline Methanol 2 95

2
Benzaldehyd

e
Aniline Water 2 92

3
Benzaldehyd

e
Aniline Neat 0.5 98

4

4-

Nitrobenzalde

hyde

Aniline Methanol 3 96

5

4-

Nitrobenzalde

hyde

Aniline Water 3 94

6

4-

Nitrobenzalde

hyde

Aniline Neat 1 97

7

Cyclohexane

carboxaldehy

de

Benzylamine Methanol 4 90

8

Cyclohexane

carboxaldehy

de

Benzylamine Neat 1.5 93
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Table 2: Reductive Amination of Ketones with Primary
Amines

Entry Ketone Amine Solvent Time (h) Yield (%)

1
Acetophenon

e
Aniline Methanol 5 88

2
Acetophenon

e
Aniline Neat 2 91

3
Cyclohexano

ne
Aniline Methanol 2 94

4
Cyclohexano

ne
Aniline Water 2 93

5
Cyclohexano

ne
Aniline Neat 0.5 96

6
Cyclopentano

ne
Benzylamine Methanol 4 92

7
Cyclopentano

ne
Benzylamine Neat 1.5 95

Table 3: Reductive Amination with Secondary Amines
Entry Carbonyl Amine Solvent Time (h) Yield (%)

1
Benzaldehyd

e
Morpholine Methanol 6 85

2
Benzaldehyd

e
Morpholine Neat 3 89

3
Cyclohexano

ne
Morpholine Methanol 4 90

4
Cyclohexano

ne
Morpholine Neat 2 92
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Applications in Drug Development
The mild reaction conditions and high functional group tolerance of the 2-picoline borane

reductive amination protocol make it a valuable tool in drug discovery and development. It has

been successfully employed in the synthesis of complex molecules and pharmaceutical

intermediates. For example, it has been used in the synthesis of a dipeptidyl peptidase-IV

(DPP-IV) inhibitor, where it facilitated the direct reductive amination of an aldehyde-bisulfite

adduct.[5] Its reproducibility also led to its use in the manufacturing of the echinocandin

ASP9726.[4]

Conclusion
2-Picoline borane is a highly efficient, safe, and versatile reagent for the reductive amination of

a wide variety of aldehydes and ketones with primary and secondary amines. Its ability to

function effectively in common organic solvents, water, and under solvent-free conditions

makes it a superior choice for modern organic synthesis, aligning with the principles of green

chemistry. The straightforward protocols and high yields make this a reliable method for

researchers, scientists, and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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